molecular formula C19H22N2O4S B2736563 N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-methylpropane-1-sulfonamide CAS No. 921899-13-0

N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-methylpropane-1-sulfonamide

Cat. No. B2736563
CAS RN: 921899-13-0
M. Wt: 374.46
InChI Key: AVAYDKKNENTOPF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-methylpropane-1-sulfonamide” is a chemical compound with the molecular formula C21H16F2N2O4S . It has an average mass of 430.424 Da and a monoisotopic mass of 430.079895 Da . This compound is not intended for human or veterinary use and is typically used for research purposes.

Scientific Research Applications

Binding Studies and Drug Design

Sulfonamides serve as essential moieties in the design and synthesis of compounds with significant biological activities. For example, sulfonamides have been explored for their binding properties to proteins such as bovine serum albumin, indicating their potential in drug delivery systems and as fluorescent probes in binding studies (H. Jun, R. T. Mayer, C. Himel, & L. Luzzi, 1971). Furthermore, research on sulfonamide derivatives highlights their applicability in antimicrobial and antiproliferative agent development, showcasing their versatility in addressing various health-related challenges (Shimaa M. Abd El-Gilil, 2019).

Carbonic Anhydrase Inhibition

Sulfonamides, including N-aryl sulfonamides, have shown efficacy as carbonic anhydrase inhibitors, suggesting their potential in treating conditions like glaucoma and other diseases associated with enzyme dysregulation. Studies demonstrate the synthesis of novel sulfonamide-based compounds that effectively inhibit carbonic anhydrase activity, underscoring the chemical versatility and therapeutic potential of sulfonamides in medicinal chemistry (A. Sapegin, S. Kalinin, A. Angeli, C. Supuran, & M. Krasavin, 2018).

Antimicrobial and Antiproliferative Properties

The structural diversity of sulfonamides allows for their application in designing compounds with antimicrobial and antiproliferative properties. Research has focused on synthesizing N-sulfonamide derivatives that act as dual inhibitors of critical bacterial enzymes, offering a promising approach to developing new antimicrobial agents (Rasha A. Azzam, Rasha E. Elsayed, & G. Elgemeie, 2020).

Heterocyclic Compound Synthesis

Sulfonamides are instrumental in synthesizing heterocyclic compounds, which are crucial in drug development and other scientific applications. The ability to incorporate sulfonamide groups into various heterocyclic frameworks enables the exploration of new chemical spaces and the development of compounds with novel biological activities (M. E. Azab, M. Youssef, & E. A. El-Bordany, 2013).

properties

IUPAC Name

N-(3,5-dimethyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)-2-methylpropane-1-sulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H22N2O4S/c1-12(2)11-26(23,24)20-14-6-8-17-15(10-14)19(22)21(4)16-9-13(3)5-7-18(16)25-17/h5-10,12,20H,11H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AVAYDKKNENTOPF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1)OC3=C(C=C(C=C3)NS(=O)(=O)CC(C)C)C(=O)N2C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H22N2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

374.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.